Cas no 94054-36-1 (Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-)

Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]- structure
94054-36-1 structure
Product Name:Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-
CAS No:94054-36-1
MF:C8H12N4S
MW:196.272679328918
CID:2817588
Update Time:2023-08-07

Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-
    • 6-[(Propan-2-yl)amino]pyrazine-2-carbothioamide
    • 2-Pyrazinecarbothioamide, 6-[(1-methylethyl)amino]-
    • Inchi: 1S/C8H12N4S/c1-5(2)11-7-4-10-3-6(12-7)8(9)13/h3-5H,1-2H3,(H2,9,13)(H,11,12)
    • InChI Key: QSNXUQKSJRYZFV-UHFFFAOYSA-N
    • SMILES: S=C(C1=CN=CC(=N1)NC(C)C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • XLogP3: 0.7
  • Topological Polar Surface Area: 95.9
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